Cas no 946218-65-1 (N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946218-65-1
• MF: C₂₃H₂₃ClN₆
• MW: 418.921922922134
• CID: 5948390
• PubChem ID: 17017199
• Update Time: 2025-06-11

N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(3-chlorophenyl)-6-(3-methyl-1-piperidinyl)-1-phenyl-
• N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• AKOS016327499
• 946218-65-1
• F2090-0446
• N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• AKOS002327151

• Inchi： 1S/C23H23ClN6/c1-16-7-6-12-29(15-16)23-27-21(26-18-9-5-8-17(24)13-18)20-14-25-30(22(20)28-23)19-10-3-2-4-11-19/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,26,27,28)
• InChI Key： VRSPIZSMWFSHCG-UHFFFAOYSA-N
• SMILES： C1(N2CCCC(C)C2)=NC(NC2=CC=CC(Cl)=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 418.1672725g/mol
• Monoisotopic Mass: 418.1672725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 578.9±60.0 °C(Predicted)
• pka: 4.98±0.30(Predicted)

Additional information on N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946218-65-1): A Comprehensive Overview

N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946218-65-1) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number, is a member of the pyrazolopyrimidine class of compounds, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a central pyrazolopyrimidine core, substituted with a 3-chlorophenyl group, a 3-methylpiperidine moiety, and a phenyl ring. This unique combination of functional groups confers the compound with high affinity and selectivity for specific biological targets, making it a valuable tool in both academic research and pharmaceutical development.

Recent studies have highlighted the potential of N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine as an inhibitor of various kinases, particularly those involved in cancer signaling pathways. Kinases are enzymes that play crucial roles in cellular processes such as cell growth, division, and survival. Dysregulation of kinase activity is often associated with the development and progression of various cancers. Therefore, the identification and development of potent kinase inhibitors are critical for cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine exhibits high selectivity for the Aurora A kinase, a key regulator of mitosis. Aurora A is overexpressed in many types of cancer and has been implicated in chromosomal instability and tumor progression. The compound was shown to effectively inhibit Aurora A activity in vitro and in cellular models, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Furthermore, preclinical studies have explored the efficacy of N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine in various animal models of cancer. In one such study, the compound was administered to mice bearing human xenograft tumors. The results showed significant tumor growth inhibition without causing severe toxicity or adverse effects on normal tissues. These findings suggest that N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has the potential to be developed into a safe and effective anticancer agent.

Beyond its role as a kinase inhibitor, N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Recent research has shown that this compound can modulate the activity of certain inflammatory cytokines and signaling pathways, suggesting its potential use in treating inflammatory conditions.

The pharmacokinetic properties of N-(3-chlorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-am ine have also been extensively studied. It has been found to exhibit favorable oral bioavailability and good plasma stability, making it suitable for oral administration. Additionally, the compound shows low toxicity in preclinical models, which is an important consideration for its further development as a therapeutic agent.

In conclusion, N-(3-chlorophenyl)-6-(3-methylpiperidin - 1 - yl) - 1 - phen yl - 1 H - pyrazolo [ 3 , 4 - d ] pyrim idine - 4 - amine (CAS No. 946218 - 65 - 1) is a promising compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a therapeutic agent for various diseases, particularly cancer and inflammatory conditions. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds great promise for improving patient outcomes and advancing medical science.